Cas no 1219976-17-6 (2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1219976-17-6
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 1078582
• PubChem ID: 56830165
• Update Time: 2025-10-31

2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,4-Dimethylphenoxy)ethyl]piperidine hydrochloride
• 2-(2-(2,4-Dimethylphenoxy)ethyl)piperidine hydrochloride
• 2-(2-(2,4-Dimethylphenoxy)ethyl)piperidinehydrochloride
• AKOS015843952
• 1219976-17-6
• 2-[2-(2,4-Dimethylphenoxy)ethyl]piperidinehydrochloride
• 2-[2-(2,4-dimethylphenoxy)ethyl]piperidine;hydrochloride
• 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560408
• Inchi： 1S/C15H23NO.ClH/c1-12-6-7-15(13(2)11-12)17-10-8-14-5-3-4-9-16-14;/h6-7,11,14,16H,3-5,8-10H2,1-2H3;1H
• InChI Key： FHDMEPVRSCBEAK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CC=1C)CCC1CCCCN1

Computed Properties

• Exact Mass: 269.1546421g/mol
• Monoisotopic Mass: 269.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride

2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride: A Comprehensive Overview

The compound 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride, identified by the CAS number 1219976-17-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, pharmacological activities, and recent advancements in its research.

The chemical structure of 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride comprises a piperidine ring substituted with a phenoxy group at the 2-position. The phenoxy group is further substituted with two methyl groups at the 2 and 4 positions of the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile compound for various applications. The hydrochloride salt form of this compound is commonly used in pharmaceutical and chemical industries due to its stability and solubility characteristics.

Recent studies have focused on the synthesis of 1219976-17-6 using environmentally friendly methods. Researchers have explored green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic routes.

In terms of pharmacological activity, 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride has shown promising results in preclinical studies. It exhibits potent activity against various enzymes and receptors, making it a potential candidate for drug development. Recent research has highlighted its role as a modulator of ion channels and its ability to influence cellular signaling pathways. These findings underscore its potential in treating conditions such as neurological disorders and inflammatory diseases.

The application of CAS No. 1219976-17-6 extends beyond pharmacology into materials science. Its unique structural properties make it an ideal candidate for developing advanced materials with tailored functionalities. For instance, it has been explored as a building block for constructing supramolecular assemblies and functional polymers. These materials hold promise in fields such as electronics, sensors, and drug delivery systems.

In conclusion, 2-2-(2,4-Dimethylphenoxy)ethylpiperidinehydrochloride, with its CAS number 1219976-17-6, is a multifaceted compound with diverse applications across various scientific domains. Its continued exploration in both academic and industrial settings is expected to unlock new potentials and contribute significantly to scientific advancement.